Cas no 2131783-63-4 ((6-CHLORO-2-METHOXYQUINOLIN-3-YL)BORONIC ACID)

• Product Name: (6-CHLORO-2-METHOXYQUINOLIN-3-YL)BORONIC ACID
• CAS No: 2131783-63-4
• MF: C₁₀H₉BClNO₃
• MW: 237.447361707687
• CID: 5737241
• PubChem ID: 134818921
• Update Time: 2023-11-10

(6-CHLORO-2-METHOXYQUINOLIN-3-YL)BORONIC ACID Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-2-methoxyquinolin-3-yl)boronic acid
• 2131783-63-4
• (6-Chloro-2-methoxyquinolin-3-yl)boronicacid
• Boronic acid, B-(6-chloro-2-methoxy-3-quinolinyl)-
• (6-CHLORO-2-METHOXYQUINOLIN-3-YL)BORONIC ACID

• Inchi： 1S/C10H9BClNO3/c1-16-10-8(11(14)15)5-6-4-7(12)2-3-9(6)13-10/h2-5,14-15H,1H3
• InChI Key： CPGJEZQVIHLLFM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=CC(B(O)O)=C(N=2)OC

Computed Properties

• Exact Mass: 237.0364010g/mol
• Monoisotopic Mass: 237.0364010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 444.5±55.0 °C(Predicted)
• pka: 6.73±0.30(Predicted)